2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole

• IUPAC Name: (2-propan-2-yl-1,3-benzoxazol-5-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• InChI: InChI=1S/C19H21N5O2/c1-13(2)17-22-15-12-14(4-5-16(15)26-17)18(25)23-8-10-24(11-9-23)19-20-6-3-7-21-19/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: OGBKRJHFECWFQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC2=C(O1)C=CC(=C2)C(=O)N3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C19H21N5O2
• Molecular Weight: 351.4 g/mol

Description

2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole, also known as IPPB, is a chemical compound that has been synthesized and studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole involves its binding to the serotonin 5-HT1A receptor, which results in the modulation of neurotransmitter release and neuronal activity. This can lead to changes in mood, anxiety, and other neurological processes.
Biochemical and Physiological Effects:
2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter release and neuronal activity, as well as the regulation of mood, anxiety, and other neurological processes. It has also been shown to have potential anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One advantage of using 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole in lab experiments is its high affinity for the serotonin 5-HT1A receptor, which makes it a useful tool for studying the role of this receptor in neurological processes. However, one limitation is that 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole is a relatively new compound, and more research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for research on 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole, including further studies on its mechanism of action, its potential use in the treatment of psychiatric disorders, and its potential use as a tool for studying the serotonin 5-HT1A receptor and other neurological processes. Additionally, more research is needed to fully understand the advantages and limitations of using 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole in lab experiments.

Synthesis Methods

The synthesis of 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole involves several steps, including the reaction of 2-aminobenzoic acid with isopropyl chloroformate to form 2-isopropyl benzoic acid, which is then reacted with 4-(2-pyrimidinyl)-1-piperazinecarboxylic acid to form 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole. This synthesis method has been optimized to produce high yields of pure 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole.

Scientific Research Applications

2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other neurological processes. 2-isopropyl-5-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}-1,3-benzoxazole has also been studied for its potential use in the treatment of schizophrenia and other psychiatric disorders.